![molecular formula C16H20N2O2S B4189906 N-[4-(4-pyridinylmethyl)phenyl]-1-butanesulfonamide](/img/structure/B4189906.png)
N-[4-(4-pyridinylmethyl)phenyl]-1-butanesulfonamide
Overview
Description
N-[4-(4-pyridinylmethyl)phenyl]-1-butanesulfonamide, also known as ML-7, is a small molecule that has been extensively studied in the field of biochemistry and pharmacology. This compound was first synthesized in the 1990s and has since been used in a variety of scientific research applications. In
Mechanism of Action
N-[4-(4-pyridinylmethyl)phenyl]-1-butanesulfonamide inhibits the activity of MLCK by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating myosin light chains, which are necessary for the contraction of smooth muscle cells. This compound has also been shown to inhibit the activity of other kinases, such as protein kinase C and Rho-associated kinase.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit cell migration and cytokinesis by preventing the formation of actin filaments. In vivo studies have shown that this compound can reduce the contraction of smooth muscle cells and lower blood pressure in animal models of hypertension. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of cytokines and chemokines.
Advantages and Limitations for Lab Experiments
N-[4-(4-pyridinylmethyl)phenyl]-1-butanesulfonamide has several advantages for use in lab experiments. It is a small molecule that can easily penetrate cell membranes and inhibit the activity of enzymes. This compound is also relatively stable and can be stored for long periods of time. However, this compound has some limitations for use in lab experiments. It is a non-specific kinase inhibitor and can inhibit the activity of other kinases besides MLCK. This compound can also have off-target effects on other cellular processes, such as cell proliferation and apoptosis.
Future Directions
There are several future directions for research on N-[4-(4-pyridinylmethyl)phenyl]-1-butanesulfonamide. One direction is to develop more specific inhibitors of MLCK that can selectively target smooth muscle cells. Another direction is to study the role of this compound in other cellular processes, such as cell proliferation and apoptosis. This compound has also been shown to have potential therapeutic applications for diseases such as asthma, hypertension, and cancer, and further research is needed to explore these applications.
Scientific Research Applications
N-[4-(4-pyridinylmethyl)phenyl]-1-butanesulfonamide has been used in a variety of scientific research applications, including studies on cell migration, cytokinesis, and smooth muscle contraction. This compound is a potent inhibitor of myosin light chain kinase (MLCK), which is an enzyme that regulates the contraction of smooth muscle cells. By inhibiting MLCK, this compound can prevent the contraction of smooth muscle cells and reduce the symptoms of various diseases, such as asthma and hypertension.
properties
IUPAC Name |
N-[4-(pyridin-4-ylmethyl)phenyl]butane-1-sulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O2S/c1-2-3-12-21(19,20)18-16-6-4-14(5-7-16)13-15-8-10-17-11-9-15/h4-11,18H,2-3,12-13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVUAOFNLPVKIGM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCS(=O)(=O)NC1=CC=C(C=C1)CC2=CC=NC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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